4-Fluoro-6-[(2R,4R)-4-methoxy-2-(pyrrolidin-1-ylmethyl)pyrrolidin-1-yl]pyrimidine

• IUPAC Name: 4-fluoro-6-[(2R,4R)-4-methoxy-2-(pyrrolidin-1-ylmethyl)pyrrolidin-1-yl]pyrimidine
• InChI: InChI=1S/C14H21FN4O/c1-20-12-6-11(8-18-4-2-3-5-18)19(9-12)14-7-13(15)16-10-17-14/h7,10-12H,2-6,8-9H2,1H3/t11-,12-/m1/s1
• InChI Key: NXOHALVDZPVIAO-VXGBXAGGSA-N
• Canonical SMILES: COC1CC(N(C1)C2=CC(=NC=N2)F)CN3CCCC3
• Isomeric SMILES: CO[C@@H]1C[C@@H](N(C1)C2=CC(=NC=N2)F)CN3CCCC3
• Molecular Formula: C14H21FN4O
• Molecular Weight: 280.34 g/mol

Description

The compound “4-Fluoro-6-[(2R,4R)-4-methoxy-2-(pyrrolidin-1-ylmethyl)pyrrolidin-1-yl]pyrimidine” is a complex organic molecule that contains several functional groups. It has a pyrimidine ring which is a six-membered ring with two nitrogen atoms, a pyrrolidine ring which is a five-membered ring with one nitrogen atom, a fluorine atom attached to the pyrimidine ring, and a methoxy group attached to the pyrrolidine ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidine and pyrrolidine rings would give the molecule a certain degree of rigidity. The fluorine atom would be highly electronegative, pulling electron density towards itself, and the methoxy group could participate in various interactions depending on its orientation.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The pyrimidine ring might undergo reactions at the carbon atoms adjacent to the nitrogen atoms. The pyrrolidine ring could potentially be involved in reactions at the nitrogen atom. The fluorine atom, being highly electronegative, might make the adjacent carbon atom more susceptible to nucleophilic attack.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the fluorine atom might increase its polarity, affecting its solubility in different solvents. The pyrrolidine ring might influence its boiling and melting points.

Future Directions

Future research on this compound could involve investigating its synthesis, its physical and chemical properties, and its potential biological activity. It could also involve exploring its potential uses in various fields, such as medicine or materials science.